Cas no 658-27-5 ((3-FLUOROPHENYL)HYDRAZINE)

(3-FLUOROPHENYL)HYDRAZINE is a versatile organic compound with a wide range of applications in organic synthesis. It offers enhanced reactivity and selectivity due to the fluorinated phenyl group, facilitating efficient chemical transformations. The product is known for its purity and stability, ensuring reliable performance in various reaction conditions. Its availability and ease of handling make it a valuable tool for researchers in the fields of pharmaceuticals, agrochemicals, and materials science.

(3-FLUOROPHENYL)HYDRAZINE structure

Product Name:(3-FLUOROPHENYL)HYDRAZINE

CAS No:658-27-5

MF:C₆H₇FN₂

MW:126.131584405899

MDL:MFCD00041261

CID:962626

PubChem ID:581026

Update Time:2025-08-02

(3-FLUOROPHENYL)HYDRAZINE Chemical and Physical Properties

Names and Identifiers

- (3-FLUOROPHENYL)HYDRAZINE
- 3-Fluorophenylhydrazine
- 3-Fluoro-phenyl-hydrazine
- (3-Fluoro-phenyl)-hydrazine
- (3-Fluor-phenyl)-hydrazin
- hydrazine,(3-fluorophenyl)
- m-Fluorophenylhydrazine
- 1-(3-Fluorophenyl)hydrazine
- 1-(3-Fluorophenyl)hydrazine #
- A903027
- STK397822
- Hydrazine, (3-fluorophenyl)-
- SCHEMBL1143757
- Hydrazine, (m-fluorophenyl)-
- MFCD00041261
- (m-Fluorophenyl)hydrazine
- 1-(3-fluorophenyl) hydrazine
- 3-fluorophenyl hydrazine
- 3-fluoro-phenylhydrazine
- 658-27-5
- BBL012159
- DTXSID40342350
- AKOS000160533
- GS-3461
- EN300-53731
- ALBB-005989
- MDL： MFCD00041261
- Inchi： 1S/C6H7FN2/c7-5-2-1-3-6(4-5)9-8/h1-4,9H,8H2
- InChI Key： HFSXFDKOXKNGIA-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)NN

Computed Properties

Exact Mass: 126.05900
Monoisotopic Mass: 126.05932639g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 87.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 38Å²

Experimental Properties

PSA: 38.05000
LogP: 1.88460

(3-FLUOROPHENYL)HYDRAZINE Customs Data

HS CODE：2928000090
Customs Data：

China Customs Code:
2928000090

Overview:

2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

(3-FLUOROPHENYL)HYDRAZINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	043659-1g	3-Fluorophenylhydrazine TECH	658-27-5		1g	￡46.00	2022-02-28
Fluorochem	043659-5g	3-Fluorophenylhydrazine TECH	658-27-5		5g	￡140.00	2022-02-28
Chemenu	CM254374-5g	(3-Fluorophenyl)hydrazine	658-27-5	95%	5g	$153	2021-06-16
Chemenu	CM254374-10g	(3-Fluorophenyl)hydrazine	658-27-5	95%	10g	$234	2021-06-16
Chemenu	CM254374-25g	(3-Fluorophenyl)hydrazine	658-27-5	95%	25g	$443	2021-06-16
Alichem	A250000112-250mg	3-Fluorophenylhydrazine	658-27-5	98%	250mg	$727.60	2023-09-01
Alichem	A250000112-500mg	3-Fluorophenylhydrazine	658-27-5	98%	500mg	$970.20	2023-09-01
Alichem	A250000112-1g	3-Fluorophenylhydrazine	658-27-5	98%	1g	$1718.70	2023-09-01
TRC	F256405-50mg	(3-Fluorophenyl)Hydrazine	658-27-5		50mg	$ 45.00	2022-06-05
TRC	F256405-100mg	(3-Fluorophenyl)Hydrazine	658-27-5		100mg	$ 50.00	2022-06-05

(3-FLUOROPHENYL)HYDRAZINE Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:658-27-5)(3-FLUOROPHENYL)HYDRAZINE

Order Number:A903027

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:13

Price ($):185.0

Email:sales@amadischem.com

Product Official Link

(3-FLUOROPHENYL)HYDRAZINE Related Literature

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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
2. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

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5. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

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